![molecular formula C16H10ClN3O4 B5824372 3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione](/img/structure/B5824372.png)
3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione, also known as CNB-001, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CNB-001 belongs to the class of imidazolidinedione compounds and is a potent antioxidant and neuroprotective agent.
Mechanism of Action
3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione exerts its neuroprotective effects by scavenging free radicals and reducing oxidative stress in the brain. This compound also inhibits the activation of microglia and astrocytes, which are involved in neuroinflammation.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which protect against oxidative damage. This compound also reduces the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione in lab experiments is its potent neuroprotective properties, which make it a promising candidate for the development of therapeutics for neurological disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its bioavailability in vivo.
Future Directions
Further research is needed to investigate the potential therapeutic applications of 3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione in various neurological disorders. Future studies should focus on optimizing the synthesis method of this compound to improve its solubility and bioavailability. Additionally, more studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound.
Synthesis Methods
3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione is synthesized by reacting 3-(3-chlorophenyl)-2,4-dioxoimidazolidine with 2-nitrobenzaldehyde in the presence of a base. The reaction yields this compound as a yellow crystalline solid.
Scientific Research Applications
3-(3-chlorophenyl)-5-(2-nitrobenzylidene)-2,4-imidazolidinedione has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. This compound has been shown to have neuroprotective properties by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
(5E)-3-(3-chlorophenyl)-5-[(2-nitrophenyl)methylidene]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClN3O4/c17-11-5-3-6-12(9-11)19-15(21)13(18-16(19)22)8-10-4-1-2-7-14(10)20(23)24/h1-9H,(H,18,22)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXSSEKVXPUBOHR-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=O)N2)C3=CC(=CC=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.